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Compound of Interest

Compound Name: R243

Cat. No.: B1678705 Get Quote

Important Note: The identifier "R243" does not correspond to a specific, regulated chemical

substance. It appears to be part of internal product codes for various laboratory reagents, such

as OriGene's "NANOG (NM_024865) Human Tagged Lenti ORF Clone" (Product Number:

RC210243L2) and "ENT2 (SLC29A2) Rabbit Polyclonal Antibody" (Product Number:

TA368243). According to the available safety information, these particular products are

classified as non-hazardous mixtures[1][2].

However, it is crucial to confirm the identity and hazards of your specific reagent. The following

information provides a general framework for the safe disposal of laboratory chemicals. Always

consult the manufacturer-provided Safety Data Sheet (SDS) for your specific product before

handling and disposal.

Step 1: Identify the Chemical and Consult the SDS
Before disposal, you must identify the chemical and its hazards. The Safety Data Sheet (SDS)

is the primary source for this information. The SDS is divided into sections, with Section 13

specifically covering disposal considerations.

Step 2: Segregate the Waste
Proper waste segregation is critical to prevent dangerous chemical reactions and to ensure

compliant disposal. Never mix different types of chemical waste. Use designated, clearly

labeled waste containers.
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Hypothetical Chemical Waste Compatibility Data

The table below illustrates how compatibility and disposal information for a hypothetical

hazardous chemical might be presented.

Waste Stream

Category

Compatible

Container

Material

pH Range
Maximum

Concentration
Notes

Halogenated

Solvents
HDPE, Glass 6.0 - 8.0 100%

Avoid mixing with

strong acids or

bases.

Non-

Halogenated

Solvents

HDPE, Glass 5.0 - 9.0 100%

Keep separate

from

halogenated

solvents.

Aqueous Acidic

Waste

HDPE,

Polypropylene
< 2.0 1 Molar

Neutralize to pH

6-8 before final

disposal if

required by

institutional

policy.

Aqueous Basic

Waste

HDPE,

Polypropylene
> 12.5 1 Molar

Neutralize to pH

6-8 before final

disposal if

required by

institutional

policy.

Solid Chemical

Waste

Lined Cardboard,

Plastic Pails
N/A N/A

Ensure solids are

not reactive with

air or moisture.

Step 3: Follow Institutional Procedures
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Your institution's Environmental Health & Safety (EHS) department provides specific protocols

for chemical waste disposal. These procedures are designed to comply with local, state, and

federal regulations. Always follow your institution's guidelines for waste container labeling,

storage, and pickup requests.

Experimental Protocol: Decontamination of a
Hypothetical Contaminated Work Surface
This protocol outlines a general procedure for decontaminating a work surface after a minor

spill of a hypothetical hazardous chemical.

Preparation:

Don appropriate Personal Protective Equipment (PPE) as specified in the SDS (e.g., nitrile

gloves, safety goggles, lab coat).

Prepare a fresh 10% bleach solution or other appropriate deactivating agent as indicated

in the SDS.

Obtain absorbent pads and a designated hazardous waste bag.

Decontamination:

Gently cover the spill with absorbent pads to prevent it from spreading.

Apply the deactivating solution to the absorbent pads, working from the outside of the spill

inward.

Allow a contact time of at least 15 minutes (or as specified in the SDS).

Carefully collect the absorbent pads and any contaminated materials and place them in

the designated hazardous waste bag.

Final Cleaning:

Wipe the area with a clean, wet cloth.
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Wipe the area again with a dry cloth.

Seal the hazardous waste bag and dispose of it according to your institution's EHS

procedures.

Logical Workflow for Chemical Disposal
The following diagram illustrates the decision-making process for proper chemical waste

disposal in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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